Cas no 1805470-22-7 (Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate)

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate is a fluorinated aromatic ester featuring both trifluoromethyl and iodine substituents, offering unique reactivity for advanced synthetic applications. The presence of electron-withdrawing trifluoromethyl groups enhances the compound's stability and influences its electrophilic properties, making it valuable in cross-coupling reactions and as a building block for pharmaceuticals or agrochemicals. The iodine moiety provides a versatile handle for further functionalization via metal-catalyzed transformations. Its high purity and well-defined structure ensure consistent performance in demanding chemical processes. This compound is particularly useful in the development of fluorinated organic materials and bioactive molecules, where precise control over molecular architecture is critical.

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate structure

1805470-22-7 structure

Product Name:Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate

CAS No:1805470-22-7

MF:C₁₀H₅F₆IO₂

MW:398.04039645195

CID:4964772

Update Time:2025-05-28

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate
- Inchi： 1S/C10H5F6IO2/c1-19-8(18)6-4(9(11,12)13)2-3-5(7(6)17)10(14,15)16/h2-3H,1H3
- InChI Key： VPYFMXPPSOGFOY-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1C(=O)OC

Computed Properties

Exact Mass: 397.92385 g/mol
Monoisotopic Mass: 397.92385 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 26.3
Molecular Weight: 398.04

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013034015-1g	Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate	1805470-22-7	97%	1g	1,504.90 USD	2021-06-22

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

1805470-22-7 (Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate) Related Products

Recommended suppliers

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk